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For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the

Performance and Properties of Chairside Hard Reline Materials

The long-term success of removable prostheses often relies on periodic relining to ensure a

proper fit and optimal function. For practitioners, the choice of a hard reline material is critical,

with a variety of options available, each possessing a unique composition and distinct physical

properties. This guide provides a comprehensive comparative study of Truliner®, a well-

established polymethyl methacrylate (PMMA) based reline material, against other commercially

available hard reline alternatives. This analysis is supported by a synthesis of experimental

data from multiple in-vitro studies, focusing on key performance indicators crucial for clinical

success and patient satisfaction.

Material Composition Overview
Hard denture reline materials are primarily categorized based on their chemical composition,

which significantly influences their handling characteristics, physical properties, and

biocompatibility.

Truliner® (Original): This is a traditional, self-curing, chairside hard reline material with a

composition based on polymethyl methacrylate (PMMA).[1] It is known for creating a strong,

permanent bond with the denture base.[2][3] A "New Truliner®" formulation is also available,

which is based on polyethyl methacrylate (PEMA) and is designed to have a lower

exothermic reaction during curing.[4]
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Kooliner™: This is a hard, chairside reliner formulated to generate low exothermic heat,

enhancing patient comfort during the intraoral curing process.[5][6]

Tokuyama® Rebase II: This is a chairside hard denture reline material that boasts improved

polishability, lower heat generation, and high mechanical strengths.[7]

GC Reline™ Hard: This is a methyl methacrylate-free, self-curing reline material, which

reduces both exothermic heat and odor, aiming for greater patient acceptance and safety.[8]

[9]

Ufi Gel® Hard C: This is a polymethacrylate-based, hard relining material that is also

methylmethacrylate-free, promoting biocompatibility.[10][11] It is available in a cartridge

delivery system for automated mixing.[10][11]

Quantitative Performance Analysis
The clinical performance of a hard reline material is multifactorial. The following tables

summarize key physical properties of Truliner® and its competitors, synthesized from various

research studies. It is important to note that direct comparisons can be challenging due to

variations in experimental protocols across different studies.

Table 1: Comparative Bond Strength of Hard Reline Materials
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Material Bond Type
Bond Strength
(MPa)

Test Method

Original Truliner®

(PMMA-based)
Tensile Control in study[12] Tensile Test[12]

Kooliner™ Shear
Not specified in

study[13]
Shear Bond Test[13]

Tensile
Lower than hard lab

reline[14]
Tensile Test[14]

Tokuyama® Rebase II Tensile

Lower in printed vs.

milled/injected

bases[14]

Tensile Test[14]

GC Reline™ Hard Tensile 4.88 ± 0.03[3] Tensile Test[3]

Shear 7.80 ± 0.3[3] Shear Bond Test[3]

Ufi Gel® Hard C Tensile 6.49 ± 0.08[3] Tensile Test[3]

Shear 16.19 ± 0.1[3] Shear Bond Test[3]

Table 2: Water Sorption and Solubility of Hard Reline Materials

Material
Water Sorption
(µg/mm³)

Water Solubility
(µg/mm³)

Standard

PMMA-based

(General)

Meets ISO 20795-

1[15]

Meets ISO 20795-

1[15]
ISO 20795-1:2013[15]

PEMA-based

(General)

Generally higher than

PMMA[14]

Generally higher than

PMMA[14]
ISO 20795-1:2013[14]

Kooliner™ Not specified Not specified

Tokuyama® Rebase II Not specified Not specified

GC Reline™ Hard Not specified Not specified

Ufi Gel® Hard C Not specified Not specified
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Table 3: Hardness and Color Stability of Hard Reline Materials

Material Hardness (VHN/Rockwell) Color Stability (ΔE*)

Original Truliner® (PMMA-

based)
Not specified Not specified

New Truliner®
Lower than heat-cured

acrylic[16]
Generally good

Kooliner™

VHN increases with dry

storage, decreases with water

immersion

Poorer stain resistance than

Tokuso Rebase Fast Set

Tokuyama® Rebase II Not specified
Most color stable in a clinical

study

GC Reline™ Hard Not specified Not specified

Ufi Gel® Hard C Not specified Good color stability[11]

Experimental Protocols
The data presented in this guide is based on established experimental methodologies designed

to simulate clinical conditions and provide standardized, comparable results.

Bond Strength Testing
Bond strength is a critical determinant of the longevity of a reline, indicating the adhesion

between the reline material and the denture base.

Protocol:

Denture base specimens are fabricated from a standard PMMA material.

A section of the specimen is cut away, and the surface is prepared according to the

manufacturer's instructions for the reline material.

The hard reline material is applied to the prepared surface and allowed to cure.
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The bonded specimens are then subjected to either a tensile or shear force using a

universal testing machine until failure occurs.

The force at which the bond fails is recorded and calculated in Megapascals (MPa).

Specimen Preparation Reline Application Mechanical Testing Data Analysis

Fabricate PMMA Denture Base Specimen Cut & Prepare Bonding Surface Apply Hard Reline Material Cure Reline Material Mount Specimen in Universal Testing Machine Apply Tensile or Shear Force Record Force at Failure Calculate Bond Strength (MPa)

Specimen Preparation Water Immersion Re-Drying

Calculation

Prepare Disc-Shaped Specimen Dry to Constant Mass (m1) Immerse in Distilled Water (37°C, 7 days) Weigh after Sorption (m2) Re-dry to Constant Mass (m3)

Calculate Water Sorption

Calculate Water Solubility
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Prepare Disc-Shaped Specimen

Measure Initial Color (L*a*b*) with Spectrophotometer

Immerse in Staining Solution

Re-measure Color at Intervals

Calculate Color Change (ΔE*)

Evaluate Color Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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